Cas no 1361600-31-8 (5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid)

• Product Name: 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361600-31-8
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4966345
• Update Time: 2025-07-19

5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-5-1-7(11(15)8(14)2-5)10-3-6(12(18)19)9(16)4-17-10/h1-4H,(H,18,19)
• InChI Key： YJFDAOKHYWKZEX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C(=O)O)C(=CN=1)F)Cl)Cl

Computed Properties

• Exact Mass: 318.936990 g/mol
• Monoisotopic Mass: 318.936990 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.5
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid

Introduction to 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic Acid (CAS No. 1361600-31-8)

5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid, identified by its CAS number 1361600-31-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique structural and chemical properties that make it a promising candidate for various biological applications.

The molecular structure of 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid consists of an isonicotinic acid core substituted with a fluoro group at the 5-position and a 2,3,5-trichlorophenyl moiety at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of multiple halogen atoms enhances its potential as a pharmacophore, facilitating binding to specific enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid has emerged as a compound of interest due to its structural features that mimic known bioactive molecules. Its halogenated aromatic ring system is particularly noteworthy, as it can engage in multiple non-covalent interactions with biological targets, thereby increasing binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of infectious diseases. Studies have demonstrated that derivatives of isonicotinic acid exhibit broad-spectrum antimicrobial activity. The introduction of fluorine and chlorine atoms into the structure enhances these properties by improving metabolic stability and bioavailability. Furthermore, the trichlorophenyl group contributes to lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

The synthesis of 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including palladium-catalyzed cross-coupling reactions and halogenation techniques. These methods not only improve efficiency but also minimize byproduct formation, making the synthesis more sustainable and scalable for industrial applications.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical studies. Its ability to inhibit certain enzymes associated with pathogenic organisms suggests its potential as a lead compound for drug development. Additionally, structural modifications based on computational modeling have further refined its pharmacokinetic profile, enhancing its suitability for therapeutic use.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular docking simulations have been instrumental in predicting how 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding the design of more effective derivatives.

In conclusion, 5-Fluoro-2-(2,3,5-trichlorophenyl)isonicotinic acid (CAS No. 1361600-31-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to explore its potential applications in medicine, particularly in addressing challenges related to infectious diseases. As our understanding of molecular interactions deepens, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.